Cas no 192642-86-7 (2-(3-bromo-2-pyridyl)acetic acid;hydrochloride)

• Product Name: 2-(3-bromo-2-pyridyl)acetic acid;hydrochloride
• CAS No: 192642-86-7
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• CID: 1036840
• PubChem ID: 53249700
• Update Time: 2025-06-20

2-(3-bromo-2-pyridyl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopyridin-2-yl)acetic acid
• (3-Bromo-2-pyridinyl)acetic acid
• (3-Bromo-pyridin-2-yl)-acetic acid hcl
• 2-(3-bromo-2-pyridyl)acetic acid;hydrochloride
• SY099794
• A866722
• 2-(3-Bromo-2-pyridyl)acetic acid
• 192642-86-7
• AM807484
• 3-BROMOPYRIDINE-2-ACETIC ACID
• 2-(3-BROMO(PYRIDIN-2-YL))ACETIC ACID
• 2-(3-Bromopyridin-2-yl)aceticacid
• 698970-84-2
• MFCD09999978
• AS-39922
• DB-362036
• DTXSID70693009
• (3-BROMO-PYRIDIN-2-YL)-ACETIC ACID
• CS-0052285
• (3-Bromopyridin-2-yl)acetic acid
• AKOS015966342
• PB17731
• YCB97084
• DB-363981

• Inchi： 1S/C7H6BrNO2/c8-5-2-1-3-9-6(5)4-7(10)11/h1-3H,4H2,(H,10,11)
• InChI Key： IFNBNMHFUSHFME-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CC(=O)O

Computed Properties

• Exact Mass: 250.93491
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(3-bromo-2-pyridyl)acetic acid;hydrochloride

Introduction to 2-(3-bromo-2-pyridyl)acetic acid;hydrochloride (CAS No. 192642-86-7) and Its Emerging Applications in Chemical Biology

2-(3-bromo-2-pyridyl)acetic acid;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 192642-86-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with a bromo group and an acetic acid moiety, hydrochloride salt form, exhibits unique structural and functional properties that make it a valuable scaffold for drug discovery and molecular probes.

The pyridine ring is a privileged structural motif in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a bromo group at the 3-position of the pyridine ring further enhances its reactivity, allowing for diverse functionalization strategies. This makes 2-(3-bromo-2-pyridyl)acetic acid;hydrochloride a versatile building block for the synthesis of more complex molecules with tailored biological activities.

The acetic acid moiety in this compound contributes to its solubility and bioavailability, which are critical factors in pharmaceutical development. Additionally, the hydrochloride salt form improves stability and crystallinity, facilitating its handling and formulation in various research and industrial applications. These characteristics have positioned 2-(3-bromo-2-pyridyl)acetic acid;hydrochloride as a compound of interest in the design of novel therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of small molecules like 2-(3-bromo-2-pyridyl)acetic acid;hydrochloride in modulating biological pathways. For instance, studies have demonstrated its potential in inhibiting kinases, which are key targets in cancer therapy. The bromo substituent on the pyridine ring allows for selective interactions with specific amino acid residues in protein structures, enabling precise control over enzyme activity.

Moreover, the compound has been explored as a tool for developing imaging agents. Its ability to undergo metal coordination with transition metals such as copper and manganese has been utilized in magnetic resonance imaging (MRI) contrast agents. These applications underscore the multifaceted utility of 2-(3-bromo-2-pyridyl)acetic acid;hydrochloride in both therapeutic and diagnostic contexts.

In drug discovery pipelines, 2-(3-bromo-2-pyridyl)acetic acid;hydrochloride serves as a key intermediate in the synthesis of more complex molecules. Its structural features allow for further derivatization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used to construct biaryl frameworks found in many drugs. This adaptability makes it an indispensable component in synthetic organic chemistry laboratories focused on developing novel therapeutics.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, including improved solubility in aqueous solutions. This is particularly advantageous for formulating injectable solutions and oral medications, where bioavailability is a critical consideration. The stability provided by the hydrochloride salt also ensures consistent quality throughout storage and transportation, making it reliable for both research and commercial applications.

Research into 2-(3-bromo-2-pyridyl)acetic acid;hydrochloride has also revealed its potential in addressing neurological disorders. Studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering insights into potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune its structure allows researchers to optimize binding affinity and selectivity for specific biological targets.

The growing body of literature on 2-(3-bromo-2-pyridyl)acetic acid;hydrochloride underscores its significance as a chemical entity with broad applications. As synthetic methodologies continue to evolve, new derivatives and analogs are being developed with enhanced properties tailored to specific therapeutic needs. This ongoing research highlights the compound's role as a cornerstone in modern drug discovery efforts.

In conclusion, 2-(3-bromo-2-pyridyl)acetic acid;hydrochloride (CAS No. 192642-86-7) represents a promising candidate for further exploration in chemical biology and pharmaceutical sciences. Its unique structural features, combined with its versatility in synthetic chemistry, make it an invaluable asset for researchers striving to develop innovative treatments for various diseases. The continued investigation into this compound promises to yield new insights and advancements that will shape the future of medicinal chemistry.